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Compound of Interest

Methylaminoacetonitrile
Compound Name:
hydrochloride

Cat. No. B1295143

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physicochemical properties, synthesis, and
spectral characteristics of Methylaminoacetonitrile hydrochloride (CAS RN: 25808-30-4).
The information is compiled from various scientific and chemical data sources to support
research and development activities.

Chemical Identity and Physical Properties

Methylaminoacetonitrile hydrochloride, also known as Sarcosinenitrile hydrochloride, is a
chemical intermediate used in various organic syntheses[1][2]. It presents as a white to off-
white or sometimes yellow crystalline powder[2][3].

Table 1: Physicochemical Data
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Property Value

Appearance White to off-white crystalline powder[3]
Melting Point 103-106 °C (lit.)[L][2][41516]171[8]
Boiling Point 150.2 °C at 760 mmHg[4][6]

Flash Point 44.6 °C[4][6]

Vapor Pressure 3.89 mmHg at 25 °C[4][6]

Solubilit Readily soluble in water and polar organic
olubili
Y solvents (e.g., methanol, ethanol)[3]

Room Temperature[2], 2-8 °C recommended[6]

[8]

Storage Temperature

Hygroscopicity May be moisture sensitive[9]

Table 2: Chemical Identifi | Molecular L

Identifier Value
Molecular Formula CsH7CIN2[2][4][6][ 7][10][11]
Molecular Weight 106.55 g/mol [1][4][6][7][10]
Exact Mass 106.029776 g/mol [11]
CAS Registry Number 25808-30-4[1][2][31[4][5][101[12]
EC Number 247-277-6[1][2]
inChi InChl=1S/C3H6N2.CIH/c1-5-3-2-
n
4;/h5H,3H2,1H3;1H[1][11][12]
DFKBQHBEROHUNF-UHFFFAOYSA-N[1][11]
InChlKey
[12]
Canonical SMILES CNCC#N.CI[6][12]
Sarcosinenitrile hydrochloride, N-
Synonyms Methylaminoacetonitrile hydrochloride[1][2][7]

[10]
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Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of
Methylaminoacetonitrile hydrochloride.

ble 3: S ¢ Available < :

Technique Details

Spectrum available. Solvent: Deuterium oxide;

1H NMR
Reference: Dioxane[11]
5C NMR Spectrum available. Solvent: Deuterium oxide;
Reference: Dioxane[11]
5 spectra available (ATR-IR, Transmission IR)
FTIR (1]
Raman 1 spectrum available[11]

Detailed spectra can be accessed through specialized databases such as SpectraBase[11].
Analysis involves identifying characteristic peaks corresponding to the functional groups
present in the molecule, such as the C=N (nitrile) stretch in IR and the chemical shifts of
protons and carbons in NMR[13][14][15].

Experimental Protocols: Synthesis

Methylaminoacetonitrile hydrochloride is primarily used as an intermediate in
pharmaceutical and chemical synthesis, for instance, in the preparation of Tadalafil[2][5].
Several methods for its preparation have been documented.

Method 1: Two-Step Synthesis from Methylamine
Hydrochloride

This method involves the formation of methylaminoacetonitrile followed by its conversion to the
hydrochloride salt[3][16].

Step 1: Preparation of Methylamino-acetonitrile

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1295143?utm_src=pdf-body
https://dev.spectrabase.com/compound/3M1uK18ilGo
https://dev.spectrabase.com/compound/3M1uK18ilGo
https://dev.spectrabase.com/compound/3M1uK18ilGo
https://dev.spectrabase.com/compound/3M1uK18ilGo
https://dev.spectrabase.com/compound/3M1uK18ilGo
https://www.universalclass.com/articles/science/organic-chemistry/nmr-mass-spectrometry-and-infrared-spectroscopy.htm
https://m.youtube.com/watch?v=uLaeNOpBN5g
https://m.youtube.com/watch?v=MTUcdIaMpMU
https://www.benchchem.com/product/b1295143?utm_src=pdf-body
https://chemdad.com/index.php?c=article&id=60655
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7722259.htm
https://industrochem.com/
https://patents.google.com/patent/CN101402588A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Charge a reaction vessel (e.g., a four-hole boiling flask) with methylamine hydrochloride,
30% formaldehyde, and 3-mercaptopropionic acid (catalyst)[16].

e Stir the mixture for 30 minutes and then cool to below 0 °C[16].

o Slowly add a 30% aqueous solution of sodium cyanide. The dropping temperature should be
maintained at O °C over a period of 2-3 hours[16]. This reaction forms the free base,
methylaminoacetonitrile.

Step 2: Preparation of Methylamino-acetonitrile hydrochloride
 In a separate flask, add the methylamino-acetonitrile product to anhydrous ethanol[16].
e Cool the mixture to below 10 °C while stirring[16].

o Slowly add hydrochloric acid in ethanol, maintaining the temperature between 5-10 °C, until
the pH of the solution is 1-2[16].

e Slowly warm the mixture to 80 °C and hold for an insulation reaction of 30 minutes[16].

e Cool the reaction mixture to 0-5 °C and incubate for 30 minutes to facilitate
crystallization[16].

e The final product is collected by filtration, rinsed with cold anhydrous ethanol, and dried[16].

Workflow for Synthesis Method 1
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Step 1: Synthesis of Methylaminoacetonitrile (Free Base)

Methylamine HCI + Formaldehyde

3-Mercaptopropionic Acid (Catalyst)

Sodium Cyanide (aq)

Add Slowly

Reaction Mixture @ <0°C

Methylaminoacetonitrile (Product)

Transfer Product

Stehz: Conversion to Hydrochloride Salt

Methylaminoacetonitrile in Ethanol HCI in Ethanol

Add to pH 1-2

Reaction @ 5-10°C

Heating to 80°C

Crystallization @ 0-5°C

Filtration & Drying

Methylaminoacetonitrile HCI (Final Product)

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of Methylaminoacetonitrile hydrochloride.

Method 2: Alternative Synthesis Route
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Another patented method involves reacting a methylamine aqueous solution with hydrochloric
acid to form methylamine hydrochloride in situ, followed by reaction with formaldehyde and a
sodium cyanide solution[17].

e Pour a weighed amount of methylamine aqueous solution into a flask and heat[17].

» Add hydrochloric acid to the flask and stir to generate a methylamine hydrochloride solution.
The heating temperature is typically between 55 °C and 65 °C with a stirring time of 20-30
minutes[17].

o The subsequent steps involving formaldehyde and sodium cyanide are carried out to yield
the final product[17]. This process claims a reaction yield of over 75% and a product purity of
over 98%[17].

Analytical Quality Control

For quality assurance, the following methods are typically employed:
o Assay: Determined by High-Performance Liquid Chromatography (HPLC) to be = 98.0%[3].

o Water Content: Measured by Karl Fischer titration, typically < 0.5%][3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BREZ & 2t 98% | Sigma-Aldrich [sigmaaldrich.com]

2. Methylaminoacetonitrile hydrochloride Eight Chongging Chemdad Co. , Ltd
[chemdad.com]

3. Chemical Raw Materials Supplier | Wholesale Industrial & Fine Chemicals- HC-T
[industrochem.com]

4. chembk.com [chembk.com]

5. Methylaminoacetonitrile hydrochloride | 25808-30-4 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://patents.google.com/patent/CN112358418B/en
https://patents.google.com/patent/CN112358418B/en
https://patents.google.com/patent/CN112358418B/en
https://patents.google.com/patent/CN112358418B/en
https://patents.google.com/patent/CN112358418B/en
https://industrochem.com/
https://industrochem.com/
https://www.benchchem.com/product/b1295143?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/m28103
https://chemdad.com/index.php?c=article&id=60655
https://chemdad.com/index.php?c=article&id=60655
https://industrochem.com/
https://industrochem.com/
https://www.chembk.com/en/chem/Methylaminoacetonitrile%20HCL
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7722259.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 6. (methylamino)acetonitrilhydrochlorid | CAS#:25808-30-4 | Chemsrc [chemsrc.com]
e 7. Methylaminoacetonitrile hydrochloride | 25808-30-4 [amp.chemicalbook.com]

8. Methylaminoacetonitrile hydrochloride - B3k - FHHLSCLS [seedior.com]

¢ 9. Methylamine hydrochloride | CAS#:593-51-1 | Chemsrc [chemsrc.com]

e 10. Acetonitrile, 2-(methylamino)-, hydrochloride (1:1) | C3H7CIN2 | CID 117641 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 11. dev.spectrabase.com [dev.spectrabase.com]

e 12. CAS Common Chemistry [commonchemistry.cas.org]

e 13. NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]
e 14. m.youtube.com [m.youtube.com]

e 15. m.youtube.com [m.youtube.com]

e 16. CN101402588A - Method for preparing methylamino-acetonitrilehydrochlorate - Google
Patents [patents.google.com]

e 17. CN112358418B - Preparation method of methylamino acetonitrile hydrochloride - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Methylaminoacetonitrile Hydrochloride]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1295143#what-are-the-
physicochemical-properties-of-methylaminoacetonitrile-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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